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Compound of Interest

Compound Name: Isobutyramide

Cat. No.: B147143 Get Quote

This guide provides a comprehensive technical overview of isobutyramide (CAS No. 563-83-

7), tailored for researchers, scientists, and professionals in drug development. It delves into the

compound's core chemical identity, synthesis, applications, and safety protocols, grounding all

information in authoritative scientific references.

Core Identity and Molecular Structure
Isobutyramide, systematically known as 2-methylpropanamide, is a simple branched-chain

amide derived from isobutyric acid.[1] Its unique structure underpins its chemical behavior and

utility as a versatile intermediate in organic and medicinal chemistry.

CAS Number: 563-83-7[1][2][3][4]

Molecular Formula: C₄H₉NO[1][2][5]

IUPAC Name: 2-methylpropanamide[4]

The molecular architecture consists of a central carbonyl carbon double-bonded to an oxygen

atom and single-bonded to both an amino group (-NH₂) and an isopropyl group (-CH(CH₃)₂).

This structure imparts specific polarity and hydrogen bonding capabilities, influencing its

solubility and reactivity.

Caption: 2D Molecular Structure of Isobutyramide.
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Physicochemical Properties
A thorough understanding of isobutyramide's physical and chemical properties is fundamental

for its application in experimental and industrial settings. It typically presents as a white to off-

white crystalline solid.[1]

Property Value Source(s)

Molecular Weight 87.12 g/mol [3][6][7]

Melting Point 127-131 °C [3][6]

Boiling Point 216-220 °C [3][6]

Density 1.013 g/mL at 25 °C [3][6]

Water Solubility Soluble [3][6][8]

Appearance
White needle-like crystalline

powder
[1][3]

Stability
Stable under normal

temperatures and pressures.
[1][9]

Synthesis Protocols
Isobutyramide is produced synthetically, as it does not occur in significant quantities naturally.

[1] The primary industrial methods involve the amidation of isobutyric acid or its derivatives.

Laboratory-Scale Synthesis from Isobutyryl Chloride
A common and efficient laboratory method involves the reaction of isobutyryl chloride with

concentrated ammonia.[1] The causality behind this choice is the high reactivity of the acyl

chloride, which readily undergoes nucleophilic substitution with ammonia to form the stable

amide bond.

Experimental Protocol:

Reaction Setup: In a well-ventilated fume hood, place a flask containing concentrated

aqueous ammonia into an ice bath to manage the exothermic reaction.
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Reagent Addition: Add isobutyryl chloride dropwise to the cold, vigorously stirred ammonia

solution. The rate of addition must be controlled to maintain the reaction temperature below

15°C to minimize side reactions.[1]

Stirring: After the addition is complete, continue stirring the mixture for approximately one

hour to ensure the reaction goes to completion.[1]

Isolation: The resulting mixture contains isobutyramide and ammonium chloride. Evaporate

the mixture to dryness under reduced pressure.[1]

Purification: Add ethyl acetate to the solid residue and boil for 10 minutes. The

isobutyramide will dissolve while the ammonium chloride remains largely insoluble. Filter

the hot solution to remove the salt.[1]

Final Product: Cool the filtrate to crystallize the high-purity isobutyramide. Collect the

crystals by filtration and dry them under a vacuum.
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Caption: Workflow for the synthesis of isobutyramide.

Applications in Research and Drug Development
Isobutyramide's utility extends across pharmaceuticals, agrochemicals, and specialty

chemicals, primarily serving as a key building block or intermediate.[10][11][12]
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Pharmaceutical Intermediate
The compound is a crucial intermediate in the synthesis of more complex Active

Pharmaceutical Ingredients (APIs).[1][10][13] Its applications are notable in:

Neurological Disorders: It serves as a precursor in the synthesis of drugs for conditions like

epilepsy and Parkinson's disease.[10]

Cardiovascular Medications: It is used in the creation of various cardiovascular drugs.[10]

[12]

Therapeutic Research: Sickle Cell Disease and β-
Thalassemia
Isobutyramide has been investigated for its ability to activate the transcription of the human

fetal γ-globin gene.[3][14] This mechanism is significant because increased production of fetal

hemoglobin (HbF) can ameliorate the symptoms of β-globin disorders like sickle cell disease

and β-thalassemia.[3][8] Although its development for these specific indications has been

discontinued, it remains a valuable tool compound for studying gene expression and cellular

differentiation.[3][15]

Biochemical and Industrial Applications
Protein Grafting: Isobutyramide is used in the chemical grafting of human serum albumin,

which is a key step in creating sequentially assembled protein capsules for drug delivery

systems.[3][13][14]

Chemical Reagents: It is employed as a reagent in various chemical syntheses and as an

ionization reagent in chemical analysis.[13][15]

Safety, Handling, and Storage
Adherence to strict safety protocols is mandatory when working with isobutyramide to mitigate

potential hazards.

Hazards: The compound is irritating to the eyes, respiratory system, and skin.[1] It is harmful

if swallowed.[16] While not classified as a carcinogen by IARC or the EPA, prolonged
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exposure may lead to mild health effects.[1]

Personal Protective Equipment (PPE): Always wear chemical splash goggles, appropriate

protective gloves, and a lab coat.[1][17] Work should be conducted in a well-ventilated area

or fume hood.[9] An eyewash station and safety shower must be readily accessible.[1][9]

Handling: Avoid contact with skin and eyes, and prevent inhalation of dust or vapors.[1][9]

Minimize dust generation during handling.[9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][9] Keep

away from incompatible substances such as strong oxidizing agents, reducing agents, acids,

and bases.[1][9]

Spectroscopic Characterization
Structural elucidation and purity assessment of isobutyramide rely on standard spectroscopic

techniques. While raw spectral data is extensive and found in specialized databases, the

expected characteristics are summarized below.

¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the amine (-NH₂), methine (-CH), and methyl (-CH₃) protons, with characteristic splitting

patterns and chemical shifts.[18]

¹³C NMR: The carbon NMR spectrum will display four unique signals for the carbonyl carbon,

the methine carbon, and the two equivalent methyl carbons.

Infrared (IR) Spectroscopy: The IR spectrum is characterized by strong absorptions

corresponding to N-H stretching of the primary amide, a strong C=O (amide I band) stretch,

and N-H bending (amide II band).[19][20]

Mass Spectrometry (MS): Electron Impact (EI) mass spectrometry will show the molecular

ion peak (M⁺) at m/z = 87, along with characteristic fragmentation patterns resulting from the

loss of amine or isopropyl groups.[20]

Conclusion
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Isobutyramide (CAS No. 563-83-7) is more than a simple chemical compound; it is a versatile

and valuable tool in the arsenal of chemists and drug development professionals. Its

straightforward synthesis, well-defined properties, and role as a key intermediate in producing

high-value pharmaceuticals underscore its industrial and scientific importance. A

comprehensive understanding of its molecular structure, reactivity, and handling requirements

is essential for leveraging its full potential safely and effectively in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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